Cas no 59096-14-9 (acetylsalicylic acid, [carboxyl-14c])

• Product Name: acetylsalicylic acid, [carboxyl-14c]
• CAS No: 59096-14-9
• MF: C₉H₈O₄
• MW: 182.149964332581
• CID: 949658
• PubChem ID: 53699567
• Update Time: 2025-04-19

acetylsalicylic acid, [carboxyl-14c] Chemical and Physical Properties

Names and Identifiers

• acetylsalicylic acid, [carboxyl-14c]
• 1-(2-nitro-1-imidazolyl)-3-(2-bromoethylamino)-2-propanol hydrobromide
• 2-Chloro-N-(2,2-dichloro-1-cyano-vinyl)-acetamide
• 3,3-dichloro-2-(2-chloro-acetylamino)-acrylonitrile
• AC1LQGG4
• Acetamide, 2-chloro-N-(2,2-dichloro-1-cyanoethenyl)-
• CCG-2136
• CTK0I7889
• 59096-14-9

• Inchi： 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i9+2
• InChI Key： BSYNRYMUTXBXSQ-FOQJRBATSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1[14C](=O)O

Computed Properties

• Exact Mass: 182.04550072g/mol
• Monoisotopic Mass: 182.04550072g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

acetylsalicylic acid, [carboxyl-14c] Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38